Cas no 32827-49-9 (Acetic acid,2,2'-[1,10-decanediylbis(thio)]bis- (9CI))
32827-49-9 structure
Product Name:Acetic acid,2,2'-[1,10-decanediylbis(thio)]bis- (9CI)
CAS No:32827-49-9
MF:C14H26O4S2
MW:322.483842372894
CID:308429
PubChem ID:161757
Update Time:2025-04-19
Acetic acid,2,2'-[1,10-decanediylbis(thio)]bis- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid,2,2'-[1,10-decanediylbis(thio)]bis- (9CI)
- 2-[10-(carboxymethylsulfanyl)decylsulfanyl]acetic acid
- Acetic acid, 2,2'-(1,10-decanediylbis(thio))bis-
- 32827-49-9
- BCMTD
- SCHEMBL5597990
- 1,10-Bis(carboxymethylthiodecane)
- 3-Thiadicarboxylic acid
- 1,10-bis(carboxy-methylthio)decane
- 1,10-Bis(carboxymethylthio)decane
- DTXSID80186497
-
- Inchi: 1S/C14H26O4S2/c15-13(16)11-19-9-7-5-3-1-2-4-6-8-10-20-12-14(17)18/h1-12H2,(H,15,16)(H,17,18)
- InChI Key: YGPHOWJPGUHNSY-UHFFFAOYSA-N
- SMILES: S(CC(=O)O)CCCCCCCCCCSCC(=O)O
Computed Properties
- Exact Mass: 322.12738
- Monoisotopic Mass: 322.127
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 15
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 125Ų
Experimental Properties
- Density: 1.164
- Boiling Point: 498.3°Cat760mmHg
- Flash Point: 255.1°C
- Refractive Index: 1.533
- PSA: 74.6
Acetic acid,2,2'-[1,10-decanediylbis(thio)]bis- (9CI) Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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